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Compound of Interest

Compound Name: Lead molybdate

Cat. No.: B167746

This technical guide provides an in-depth analysis of the core physicochemical properties of
lead molybdate (PbMo0Oa), specifically its melting point and density. The document is intended
for researchers, scientists, and professionals in drug development and material science who
require precise data and standardized experimental protocols.

Core Physicochemical Data

Lead molybdate is a yellow crystalline solid known for its high stability and low solubility in
water.[1] The following table summarizes the reported values for its melting point and density
from various sources.

Physicochemical Property Reported Value

Melting Point 1060-1070 °C[2][3]

1065 °C[4][5]

800 °C[6]

Density 6.92 g/cm3[7][8]

6.95 g/cm?3[4][9]

6.85 g/cm?3[3]

6.7-7.0 g/cm3[6]
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Experimental Protocols

Precise and reproducible methodologies are critical for determining the physical properties of
crystalline solids. The following sections detail standardized protocols for measuring the
melting point and density of lead molybdate.

The melting point of a crystalline solid is the temperature range over which it transitions from a
solid to a liquid phase.[10] For pure compounds, this range is typically narrow, often within 1-
2°C.[10] The presence of impurities can lead to a depression and broadening of the melting
point range.[10][11] The capillary method is a widely used technique for this determination.[12]
[13]

Methodology:

o Sample Preparation: A small amount of the crystalline lead molybdate is finely ground into a
powder. The open end of a thin-walled capillary tube is pressed into the powder.[12] The
tube is then inverted and tapped gently to allow the solid to fall to the sealed end, packing it
to a height of 2-3 mm.[14]

o Apparatus Setup: The packed capillary tube is placed in a heating apparatus, such as a Mel-
Temp device or a Thiele tube, adjacent to a calibrated thermometer.[12][14]

e Heating: The sample is heated at a steady and slow rate, typically around 1-2°C per minute,
especially when approaching the anticipated melting point.[12][13] An initial rapid heating
can be performed to find an approximate melting point, followed by a more careful
measurement with a fresh sample.[12]

o Observation and Measurement: The temperature at which the first droplet of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal of
the solid melts is recorded as the end of the range.[11]
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Caption: Workflow for Melting Point Determination.
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Density is an intrinsic physical property that measures the mass of a substance per unit
volume.[15] For an irregularly shaped solid like a crystalline powder or aggregate, the density
can be accurately determined using the liquid displacement method, based on Archimedes'

principle.
Methodology:

Mass Measurement: The mass of the dry lead molybdate sample is accurately measured

using an analytical balance.

e Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
solid is insoluble (e.g., water, as lead molybdate's solubility is negligible). The initial volume
of the liquid (V1) is recorded.[16]

o Displacement: The weighed solid sample is carefully and gently placed into the graduated
cylinder, ensuring it is fully submerged and that no liquid splashes out.[16]

e Final Volume Measurement: The new volume of the liquid with the submerged solid (V2) is
recorded.[16]

o Calculation: The volume of the solid is the difference between the final and initial liquid
volumes (V = V2 - V1). The density (p) is then calculated using the formula: p = mass /
volume.
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Caption: Workflow for Density Determination.

Synthesis of Lead Molybdate

The properties of lead molybdate can be influenced by its synthesis method. A common
laboratory-scale preparation is through a wet chemistry precipitation reaction.[17] This ensures
a high-purity product suitable for detailed analysis.

Methodology:

A synthesis of lead molybdate powder can be achieved by reacting a solution of lead nitrate
(Pb(NOs3)2) with a solution of ammonium molybdate ((NH4)2M00Oa).[17]

e Precursor Preparation: Separate aqueous solutions of lead nitrate and ammonium
molybdate are prepared.

e Precipitation: The lead nitrate solution is added dropwise to the ammonium molybdate
solution under constant stirring. A white precipitate of lead molybdate forms immediately.
[17]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b167746?utm_src=pdf-body-img
https://www.benchchem.com/product/b167746?utm_src=pdf-body
https://www.benchchem.com/product/b167746?utm_src=pdf-body
https://www.mdpi.com/2073-4352/10/3/150
https://www.benchchem.com/product/b167746?utm_src=pdf-body
https://www.mdpi.com/2073-4352/10/3/150
https://www.benchchem.com/product/b167746?utm_src=pdf-body
https://www.mdpi.com/2073-4352/10/3/150
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Separation and Purification: The precipitate is collected from the solution via filtration. It is
then washed to remove any unreacted precursors and byproducts.

Drying and Roasting: The collected powder is dried to remove residual water and may be
subsequently roasted at an elevated temperature (e.g., 480-500 °C) to ensure complete
reaction and achieve the desired crystallinity.[17][18]
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Caption: Synthesis of Lead Molybdate Powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167746#lead-molybdate-melting-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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